Cas no 62584-63-8 (Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-)
62584-63-8 structure
Product Name:Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-
CAS No:62584-63-8
MF:C22H15NO2
MW:325.360005617142
CID:439142
PubChem ID:71384940
Update Time:2025-04-19
Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-
- 4-[3-oxo-3-(4-phenoxyphenyl)prop-1-enyl]benzonitrile
- 4-[3-Oxo-3-(4-phenoxyphenyl)prop-1-en-1-yl]benzonitrile
- 62584-63-8
- DTXSID50807187
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- Inchi: 1S/C22H15NO2/c23-16-18-8-6-17(7-9-18)10-15-22(24)19-11-13-21(14-12-19)25-20-4-2-1-3-5-20/h1-15H
- InChI Key: WONAHFAXLXXVHR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(C(C=CC2C=CC(C#N)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 325.11035
- Monoisotopic Mass: 325.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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